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Compound of Interest

Compound Name: HFPB

Cat. No.: B039439

Disclaimer: There is limited specific safety and handling data available for Hexafluoroisopropyl
benzoate (HFPB). The following guidance is primarily based on the safety data for 1,1,1,3,3,3-
Hexafluoro-2-propanol (HFIP), a structurally related compound containing the hazardous
hexafluoroisopropyl group. It is imperative to consult the specific Safety Data Sheet (SDS) for
HFPB once available and to conduct a thorough risk assessment before handling this
chemical.

Immediate Safety and Hazard Information

Hexafluoroisopropyl benzoate (CAS No: 10315-85-2) is a fluorinated organic compound. While
specific toxicity data for HFPB is not readily available, compounds containing the
hexafluoroisopropyl group, such as HFIP, are known to be corrosive and can cause severe skin
burns and eye damage.[1][2] Inhalation or ingestion may also be harmful.[1][3]

Key Physical and Chemical Properties:
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Property Value

Molecular Formula C10H6F602

Molecular Weight 272.14 g/mol

Boiling Point 184.7°C at 760 mmHg[4]
Density 1.406 g/cm3[4]

Flash Point 47.7°C[4]

Vapor Pressure

0.722 mmHg at 25°C[4]

Personal Protective Equipment (PPE)

A comprehensive PPE strategy is crucial to minimize exposure risk when handling HFPB.
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PPE Category Specifications

Chemical-resistant gloves are mandatory. Nitrile
rubber gloves are often recommended for
) similar compounds.[3] Always consult the glove
Hand Protection o -
manufacturer's compatibility chart for specific
breakthrough times. Double gloving is a

recommended practice.

ANSI-approved safety goggles or chemical
) splash goggles are required.[3] A face shield
Eye and Face Protection o ) ) )
should be worn in situations with a higher risk of

splashing.[2]

A full-length laboratory coat must be worn and
) ] buttoned.[3] Chemical-resistant aprons or suits
Skin and Body Protection B ]
may be necessary for larger quantities or in

case of significant splash risk.

Work with HFPB should be conducted in a

certified chemical fume hood to avoid inhalation
Respiratory Protection of vapors.[5] If engineering controls are not

sufficient, a NIOSH-approved respirator with

appropriate cartridges should be used.[2][3]

Operational Plan for Safe Handling

1. Engineering Controls:

Always handle HFPB in a well-ventilated area, preferably within a certified chemical fume
hood.[5]

Ensure that an eyewash station and a safety shower are readily accessible in the immediate
work area.[2][5]

2. Handling Procedures:

Wash hands thoroughly with soap and water after handling.[6]
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Avoid direct contact with skin, eyes, and clothing.[1]

Do not eat, drink, or smoke in the laboratory.

Keep containers tightly closed when not in use.[2][6]

Use the smallest practical quantities for the experiment.

. Storage:

Store HFPB in a cool, dry, and well-ventilated area away from incompatible materials such
as strong oxidizing agents, acids, and bases.[1][5]

Keep containers tightly sealed and store in an upright position to prevent leakage.

Store in a locked cabinet or area accessible only to authorized personnel.[2]

Disposal Plan

1.

Waste Segregation and Collection:

All HFPB waste, including contaminated consumables (e.g., gloves, pipette tips), should be
collected in a dedicated, properly labeled hazardous waste container.

The first rinse of any container that held HFPB must be collected as hazardous waste. For
highly toxic chemicals, the first three rinses should be collected.[7]

Do not mix HFPB waste with other waste streams unless explicitly permitted by your
institution's Environmental Health and Safety (EHS) department.[8]

. Disposal Procedure:

Dispose of HFPB waste through your institution's EHS department or a licensed hazardous
waste disposal contractor.[6][8]

Complete all necessary waste disposal paperwork, accurately describing the contents of the
container.[8]

Follow all local, state, and federal regulations for hazardous waste disposal.
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Emergency Procedures
1. Spills:

« In case of a small spill within a chemical fume hood, absorb the material with an inert
substance like vermiculite, sand, or earth.[5] Place the absorbed material into a sealed
container for disposal.

o For larger spills or spills outside of a fume hood, evacuate the area and contact your
institution's emergency response team.

2. First Aid:

o Skin Contact: Immediately flush the affected area with plenty of water for at least 15 minutes
while removing contaminated clothing.[5][6] Seek immediate medical attention.[1][2]

e Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids.[2][6] Seek immediate medical attention.[1][2]

 Inhalation: Move the person to fresh air. If breathing is difficult, provide oxygen.[1][2][6] Seek
immediate medical attention.[1][2]

e Ingestion: Do NOT induce vomiting. Rinse the mouth with water.[1][2] Seek immediate
medical attention.[1][2]

Safe Handling Workflow for HFPB
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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